Cas no 32782-45-9 (2-[(E)-2-nitroethenyl]furan)

• Product Name: 2-[(E)-2-nitroethenyl]furan
• CAS No: 32782-45-9
• MF: C₆H₅NO₃
• MW: 139.108801603317
• MDL: MFCD00030600
• CID: 53955
• PubChem ID: 687331
• Update Time: 2025-04-18

2-[(E)-2-nitroethenyl]furan Chemical and Physical Properties

Names and Identifiers

• 2-(2-Nitrovinyl)furan
• 1-(2-Furyl)-2-nitroethylene
• 2-(2-nitroethenyl)furan
• .beta.-Nitrovinylfuran
• 2-[(E)-2-nitroethenyl]furan
• 2-[(E)-2-Nitrovinyl]furan
• 2-furyl-1-nitroethene
• beta-Nitrovinylfuran
• Ethylene, 1-(2-furyl)-2-nitro-
• Furan, 2- (2-nitroethenyl)-
• Furan, 2- (2-nitrovinyl)-
• Furan, 2-[(E)-2-nitroethenyl]-
• DTXSID70878874
• NSC 5650
• AKOS000266007
• 2-[(E)-2-Nitro-1-ethenyl]furan
• 2-[(1E)-2-nitroethenyl]furan
• 1-(alpha-Furyl)-2-nitroethylene
• PS-5115
• WLN: T5OJ B1U1NW
• 1-(2-Furyl)-2-nitroA currencythylen
• F2189-0206
• (E)-2-(2-nitro-vinyl)furan
• 1-(Fur-2-yl)-2-nitroethene
• CHEMBL390815
• A836698
• SCHEMBL1027246
• NSC-5650
• 2-(2-Nitrovinyl)furan, 98%
• trans-2-(2-nitrovinyl) furan
• (E)-2-(2-Nitroethenyl)furan
• 32782-45-9
• 1-(.alpha.-Furyl)-2-nitroethylene
• BP-11339
• Furan, 2-(2-nitroethenyl)-
• EN300-24645
• (E)-2-(2-nitrovinyl)furan
• E-2-(2-Nitro-vinyl)-furan
• NSC5650
• AI3-18224
• W10751
• 2-Furylnitroethylene
• 2-(B-nitrovinyl)furan
• MFCD00030600
• 2-(2-Nitroethenyl)furan #
• FURAN, 2-(2-NITROVINYL)-
• AMY23951
• CCRIS 5662
• 699-18-3
• EN300-725162
• Z199438876
• 2-(Furan-2-yl)nitroethylene

• MDL： MFCD00030600
• Inchi： 1S/C6H5NO3/c8-7(9)4-3-6-2-1-5-10-6/h1-5H/b4-3+
• InChI Key： WVUICGOYGDHVBH-ONEGZZNKSA-N
• SMILES： O1C=CC=C1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 139.026943022g/mol
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.27
• Melting Point: 72-75 ºC
• Boiling Point: 222.7°C at 760 mmHg
• Flash Point: 88.5°C
• Refractive Index: 1.568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds